molecular formula C11H9F3N4O4 B2634492 5-methyl-N-(4-((2,2,2-trifluoroethyl)carbamoyl)oxazol-2-yl)isoxazole-3-carboxamide CAS No. 1421500-82-4

5-methyl-N-(4-((2,2,2-trifluoroethyl)carbamoyl)oxazol-2-yl)isoxazole-3-carboxamide

Cat. No. B2634492
CAS RN: 1421500-82-4
M. Wt: 318.212
InChI Key: REFPFJWCHRPZEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a complex organic molecule that contains several functional groups, including a carbamoyl group, an isoxazole ring, and a trifluoroethyl group . The presence of these groups could potentially give the compound interesting chemical properties, such as reactivity with certain reagents or biological activity.


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups . It would likely require advanced techniques such as X-ray crystallography or NMR spectroscopy to fully elucidate.


Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the carbamoyl group might make the compound a potential nucleophile, while the trifluoroethyl group could potentially increase the compound’s overall electronegativity .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of a trifluoroethyl group could potentially increase the compound’s hydrophobicity .

Scientific Research Applications

Antitumor Activity

Research on similar compounds has shown promising antitumor activity. For instance, imidazotetrazines, which share some structural characteristics with the compound , have been investigated for their broad-spectrum antitumor properties. One study on 8-carbamoyl-3-(2-chloroethyl)imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one highlighted its curative activity against L-1210 and P388 leukemia, suggesting a mechanism where it acts as a prodrug that releases active metabolites under physiological conditions (Stevens et al., 1984).

Anticonvulsant Properties

Compounds containing isoxazole groups have been explored for their anticonvulsant activities. A study correlating the X-ray crystal structure of certain isoxazole derivatives to their anticonvulsant activity in mice and rats proposed a hypothesis for their toxicity, thereby contributing to the understanding of safer anticonvulsant drug design (Jackson et al., 2012).

Synthesis and Chemical Characterization

The synthesis of isoxazole and oxazole derivatives, including methods for obtaining isoxazole-5-carboxamides and related compounds, has been extensively studied. These synthetic approaches provide valuable insights into the chemical behavior of isoxazole-based compounds and their potential functionalization for various applications, ranging from materials science to medicinal chemistry (Martins et al., 2002).

properties

IUPAC Name

5-methyl-N-[4-(2,2,2-trifluoroethylcarbamoyl)-1,3-oxazol-2-yl]-1,2-oxazole-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H9F3N4O4/c1-5-2-6(18-22-5)9(20)17-10-16-7(3-21-10)8(19)15-4-11(12,13)14/h2-3H,4H2,1H3,(H,15,19)(H,16,17,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

REFPFJWCHRPZEO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NO1)C(=O)NC2=NC(=CO2)C(=O)NCC(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H9F3N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

318.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-methyl-N-(4-((2,2,2-trifluoroethyl)carbamoyl)oxazol-2-yl)isoxazole-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.